Lipophilicity: MPC vs. OHPC and MPA
Medroxyprogesterone caproate (MPC) displays a predicted ACD/LogP of 6.23, computed using the ACD/Labs Percepta Platform (version 14.00), which is 0.49 log units higher than the ACD/LogP of 5.74 for hydroxyprogesterone caproate (OHPC) and substantially higher than the ClogP of approximately 3.50 reported for the non-esterified medroxyprogesterone base . This quantitative difference in lipophilicity is driven by the combination of the caproate (hexanoate) ester at C17α and the 6α-methyl group, which together increase the compound's octanol-water partition coefficient relative to both the acetate ester analogue (MPA) and the non-methylated caproate analogue (OHPC). Hydroxyprogesterone caproate, in comparison, has a Log Kow (KOWWIN v1.67 estimate) of 5.63 .
| Evidence Dimension | Calculated octanol-water partition coefficient (ACD/LogP) |
|---|---|
| Target Compound Data | ACD/LogP = 6.23 (MPC) |
| Comparator Or Baseline | OHPC: ACD/LogP = 5.74; Medroxyprogesterone base: ClogP ≈ 3.50 |
| Quantified Difference | ΔLogP = +0.49 vs. OHPC; ΔLogP ≈ +2.73 vs. medroxyprogesterone base |
| Conditions | ACD/Labs Percepta Platform v14.00 predicted values; KOWWIN v1.67 for OHPC Log Kow |
Why This Matters
Higher lipophilicity of MPC predicts slower release from intramuscular oil depots and potentially longer duration of action compared to OHPC, a key consideration for researchers designing sustained-release progestogen formulations or studying structure-pharmacokinetic relationships.
